Cas no 214424-24-5 (N-(3-(BENZYLOXY)BENZYL)-N-METHYLAMINE)

• Product Name: N-(3-(BENZYLOXY)BENZYL)-N-METHYLAMINE
• CAS No: 214424-24-5
• MF: C₁₅H₁₇NO
• MW: 227.301584005356
• CID: 911799
• PubChem ID: 904290
• Update Time: 2024-10-31

N-(3-(BENZYLOXY)BENZYL)-N-METHYLAMINE Chemical and Physical Properties

Names and Identifiers

• N-(3-(BENZYLOXY)BENZYL)-N-METHYLAMINE
• AC1LIHN7
• AN-465
• CTK0I9429
• N-(3-benzyloxybenzyl)methylamine
• SBB078415
• STK289709
• 1-(3-(Benzyloxy)phenyl)-N-methylmethanamine
• 214424-24-5
• N-methyl-1-(3-phenylmethoxyphenyl)methanamine
• AN-465/42245986
• CS-0449904
• SCHEMBL13814621
• G80673
• N-Methyl-3-(benzyloxy)benzylamine
• 1-[3-(benzyloxy)phenyl]-N-methylmethanamine
• AKOS000284916
• SB80003
• {[3-(benzyloxy)phenyl]methyl}(methyl)amine
• DTXSID40358613
• Benzenemethanamine, N-methyl-3-(phenylmethoxy)-
• N-[3-(benzyloxy)benzyl]-N-methylamine
• DB-102234

• Inchi： InChI=1S/C15H17NO/c1-16-11-14-8-5-9-15(10-14)17-12-13-6-3-2-4-7-13/h2-10,16H,11-12H2,1H3
• InChI Key： SBJWBJUUVJTIME-UHFFFAOYSA-N
• SMILES： CNCC1=CC=CC(=C1)OCC2=CC=CC=C2

Computed Properties

• Exact Mass: 227.13111
• Monoisotopic Mass: 227.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 21.3Ų

Experimental Properties

• PSA: 21.26